Cas no 40230-91-9 (Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]-
• CAS No: 40230-91-9
• MF: C₁₂H₁₆OSi
• MW: 204.340344429016
• CID: 328378
• PubChem ID: 24881735
• Update Time: 2025-06-13

Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]-
• (2-(2-methoxyphenyl)ethynyl)trimethylsilane
• 2-(2-methoxyphenyl)ethynyl-trimethylsilane
• 2-[(Trimethylsilyl)ethynyl]anisole
• [2-(methoxyphenyl)ethynyl]trimethylsilane
• 1-methoxy-2-(1-trimethylsilylethynyl)benzene
• 1-trimethylsilyl-2-(2'-methoxyphenyl)ethyne
• 2-methoxy-1-(trimethylsilylethynyl)benzene
• 2-methoxyphenyl trimethylsilyl acetylene
• MFCD04039988
• (2-methoxy-phenylethynyl)-trimethylsilane
• ((2-Methoxyphenyl)ethynyl)triMethylsilane
• (2-methoxy-phenylethynyl)-trimethyl-silane
• SCHEMBL852452
• DTXSID00408709
• AKOS015889058
• methoxyphenyl(trimethylsilyl)acetylene
• AMY42144
• 2-[(Trimethylsilyl)ethynyl]anisole, 98%
• [(2-Methoxyphenyl)ethynyl](trimethyl)silane
• 40230-91-9
• 2-(TRIMETHYLSILYLETHYNYL)ANISOLE98
• HNAJPTRCGNBCPB-UHFFFAOYSA-N
• 2-(TRIMETHYLSILYLETHYNYL)ANISOLE 98

• MDL： MFCD04039988
• Inchi： 1S/C12H16OSi/c1-13-12-8-6-5-7-11(12)9-10-14(2,3)4/h5-8H,1-4H3
• InChI Key： HNAJPTRCGNBCPB-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1OC)(C)(C)C

Computed Properties

• Exact Mass: 204.09700
• Monoisotopic Mass: 204.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.958 g/mL at 25 °C(lit.)
• Boiling Point: 247-249 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5420(lit.)
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.92410

Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]-

Comprehensive Analysis of Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]- (CAS No. 40230-91-9)

Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]-, identified by its CAS No. 40230-91-9, is a specialized organic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound belongs to the family of aryl alkynes, characterized by the presence of a methoxy group and a trimethylsilyl-protected ethynyl moiety. Its unique structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials.

One of the most intriguing aspects of Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]- is its role in click chemistry and cross-coupling reactions. Researchers have extensively studied its utility in Sonogashira coupling, a pivotal reaction for forming carbon-carbon bonds in organic synthesis. The trimethylsilyl (TMS) group acts as a protective unit, ensuring stability during complex transformations while allowing for selective deprotection when needed. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, which minimize waste and improve efficiency.

In recent years, the compound has been explored for its potential in material science, particularly in the design of organic semiconductors and luminescent materials. Its conjugated system, enhanced by the ethynyl linkage, contributes to electron delocalization, making it a candidate for optoelectronic devices such as OLEDs and solar cells. This application resonates with the global push toward renewable energy and energy-efficient technologies, topics frequently searched by engineers and scientists.

From a commercial perspective, CAS No. 40230-91-9 is often sought after by suppliers and manufacturers specializing in high-purity chemicals. Quality control measures, including HPLC and NMR spectroscopy, are critical to ensuring its suitability for sensitive applications. The compound’s stability under inert conditions and compatibility with anhydrous solvents further enhance its appeal in laboratory settings and industrial-scale production.

Another area of interest is the compound’s potential in bioconjugation, where it serves as a linker for attaching functional groups to biomolecules. This application is particularly relevant in drug discovery and diagnostic imaging, addressing the rising demand for targeted therapies and precision medicine. Users frequently search for terms like "TMS-protected alkynes in bioconjugation" or "methoxyaryl compounds in drug development," reflecting the intersection of chemistry and life sciences.

Safety and handling protocols for Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]- emphasize the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under standard regulations, its storage in moisture-free environments is recommended to prevent degradation. These precautions align with broader industry trends toward laboratory safety and risk mitigation, topics that dominate forums and search queries among professionals.

In summary, Benzene,1-methoxy-2-[2-(trimethylsilyl)ethynyl]- (CAS No. 40230-91-9) is a versatile compound with applications spanning organic synthesis, material science, and biotechnology. Its structural elegance and functional adaptability make it a subject of ongoing research, particularly in fields prioritizing innovation and sustainability. As interest in specialty chemicals grows, this compound is poised to remain a key player in cutting-edge scientific advancements.